Cas no 130423-83-5 (5-(Phenylethynyl)-2-furoic Acid)

5-(Phenylethynyl)-2-furoic Acid Properties

Names and Identifiers

• 5-(Phenylethynyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-(2-phenylethynyl)-
• 5-(2-Phenyleth-1-ynyl)-2-furoic acid
• 5-(2-phenylethynyl)furan-2-carboxylic acid
• 5-(PHENYLETHYNYL)-2-FUROIC ACID
• 2-Furancarboxylic acid,5-(2-phenylethynyl)
• 5-(2-Phenyleth-1-ynyl)-2-furoic acid, Tech.
• 5-(2-Phenylethynyl)-2-Furancarboxylic Acid
• 5-phenylethynylfuran-2-carboxylic acid
• KM 08625
• AKOS B025060
• CBDivE_000662
• Oprea1_410863
• MixCom3_000066
• BUTTPARK 46\04-34
• Maybridge1_008982
• ART-CHEM-BB B025060
• 5-(2-phenylethynyl)-2-furoic acid
• FT-0619597
• CS-0321055
• PS-3191
• 130423-83-5
• 5-phenylethynyl-furan 2 carboxylic acid
• MFCD00541949
• SCHEMBL2109722
• SB61543
• HFYACYZCOUYIFR-UHFFFAOYSA-N
• DTXSID80371866
• AKOS000314882
• 2-Furancarboxylic acid, 5-(2-phenylethynyl)-
• W-205327
• 5-(2-Phenyleth-1-ynyl-2-furoic acid
• F90122
• 5-PHENYLETHYNYLFURAN-2-CARBOXYLIC ACID
• 5-(2-PHENYLETH-1-YNYL)-2-FUROIC ACID
• STK500818
• DB-026280
• 5-(phenylethynyl)-2-furoic acid
• 5-(phenylethynyl)furan-2-carboxylic acid
• +Expand

• MDL： MFCD00541949
• InChIKey： HFYACYZCOUYIFR-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8O3/c14-13(15)12-9-8-11(16-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H,14,15)
• SMILES： C1=CC=C(C=C1)C#CC2=CC=C(C(=O)O)O2

Computed Properties

• Exact Mass: 212.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.047
• Heavy Atom Count: 16
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• LogP: 2.37760
• PSA: 50.44000
• Refractive Index: 1.64
• Boiling Point: 411 ºC at 760 mmHg
• Melting Point: 212 °C
• Flash Point: 202.4 ºC
• Density: 1.33

5-(Phenylethynyl)-2-furoic Acid Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

5-(Phenylethynyl)-2-furoic Acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%